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Compound of Interest

Compound Name: AGN 192870

Cat. No.: B8608031

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety and logistical information for the
handling of AGN 192870 (CAS No. 166977-57-7), a Retinoic Acid Receptor (RAR) neutral
antagonist. The following procedures are designed to ensure the safety of laboratory personnel
and the integrity of research activities. Adherence to these guidelines is critical when working

with this potent research compound.

Quantitative Safety Data

Due to the nature of AGN 192870 as a research chemical, comprehensive public quantitative
toxicity data is limited. The following table summarizes available information and provides
general data for the class of Retinoic Acid Receptor (RAR) antagonists to guide risk

assessment.
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AGN 192870 (CAS: 166977-

Parameter General RAR Antagonists
57-7)
Molecular Weight 378.47 g/mol [1] Varies
Appearance Solid Typically solid/powder
Potent compounds; handle
LD50/LC50 Data not available with high caution. Some

retinoids have shown toxicity.

Occupational Exposure Limits

Not established

Not established; assume a low
limit and handle with

appropriate containment.

Known Hazards

Potent biological activity as an
RAR antagonist. The full
toxicological profile is not

known.

May cause developmental
toxicity. Retinoids as a class
are associated with significant
toxicity, including

teratogenicity.

Experimental Protocols: Safe Handling Operational
Plan

1.

Designated Area: All work with AGN 192870, especially handling of the solid form, must be
conducted in a designated area such as a certified chemical fume hood, a glove box, or a

Designated Area and Personnel

ventilated balance enclosure. The area should be clearly marked with a warning sign

indicating the handling of a potent compound.

Authorized Personnel: Only trained personnel who have read and understood this safety

guide and any accompanying Safety Data Sheet (SDS) are authorized to handle AGN
192870. A list of authorized users should be maintained.

. Personal Protective Equipment (PPE)
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A risk assessment should be performed for all procedures involving AGN 192870 to determine
the appropriate level of PPE. The following are minimum requirements:

e Hand Protection: Double-gloving with nitrile gloves is mandatory. The outer gloves should be
removed and disposed of immediately after handling the compound or before leaving the
designated work area.

o Eye Protection: Chemical safety goggles or a face shield must be worn at all times within the
designated area.

o Body Protection: A dedicated laboratory coat, preferably disposable, must be worn. It should
be removed before leaving the designated work area.

» Respiratory Protection: For weighing and handling of the powder form outside of a
containment system, a NIOSH-approved respirator (e.g., N95 or higher) is required to
prevent inhalation of fine particles.

3. Engineering Controls

o Ventilation: All procedures that may generate dust or aerosols of AGN 192870 must be
performed in a certified chemical fume hood or other appropriate containment device.

» Weighing: Use a ventilated balance enclosure or a chemical fume hood for weighing the
solid compound.

4. Procedural Steps for Handling

» Preparation: Before handling, ensure the designated area is clean and uncluttered.
Assemble all necessary equipment and reagents.

e Weighing and Reconstitution:
o Don the required PPE.
o Perform weighing within a containment system.

o Use dedicated spatulas and weigh paper.
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o To minimize dust, handle the powder gently.

o If preparing a stock solution, add the solvent to the vial containing the pre-weighed
compound slowly to avoid splashing. A common solvent is DMSOJ2].

Experimental Use:

o Clearly label all solutions containing AGN 192870.

o When transferring solutions, use appropriate pipettes and techniques to avoid spills and
aerosol generation.

Post-Handling:

[¢]

Decontaminate all surfaces in the designated area with an appropriate cleaning agent
(e.qg., 70% ethanaol).

[¢]

Carefully remove and dispose of the outer pair of gloves.

[¢]

Remove the lab coat and other PPE before leaving the work area.

[e]

Wash hands thoroughly with soap and water.

. Storage

Store AGN 192870 in a cool, dry, and well-ventilated area, away from incompatible
materials.

The storage container must be tightly sealed and clearly labeled with the chemical name,
CAS number, and any relevant hazard warnings.

For long-term storage of stock solutions, -20°C or -80°C is recommended[2].

. Spill and Emergency Procedures

Small Spills (Powder):

o Do not sweep.
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o Gently cover the spill with absorbent paper towels wetted with a suitable solvent (e.g.,
ethanol) to avoid raising dust.

o Wipe the area from the outside in, placing the contaminated materials into a sealed bag
for disposal.

o Small Spills (Liquid):

o Absorb the spill with an inert absorbent material.

o Place the contaminated material into a sealed container for disposal.
e Large Spills:

o Evacuate the area and prevent entry.

o Contact the institution's emergency response team.

» Personal Exposure:

o

Skin Contact: Immediately wash the affected area with copious amounts of soap and
water for at least 15 minutes.

o Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,
holding the eyelids open.

o Inhalation: Move to fresh air.
o Ingestion: Do not induce vomiting.

o In all cases of exposure, seek immediate medical attention and provide the SDS to the
medical personnel.

7. Disposal

o All waste contaminated with AGN 192870 (e.g., gloves, weigh paper, pipette tips, excess
solutions) must be collected in a dedicated, sealed, and clearly labeled hazardous waste
container.
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e Dispose of the waste through the institution's hazardous waste management program in
accordance with local, state, and federal regulations.

Visual Workflow for Safe Handling

The following diagram illustrates the key decision points and procedural flow for the safe
handling of AGN 192870.
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[Start: Prepare to Handle AGN 192870]

[Conduct Risk Assessmena
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- Double Nitrile Gloves Prepare Engineering Controls:
- Safety Goggles/Face Shield - Certified Fume Hood
- Dedicated Lab Coat - Ventilated Balance Enclosure
- Respirator (for powder)
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Segregate and Dispose of Hazardous Waste
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[End: Complete Handling Procedura
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Caption: Workflow for the safe handling of AGN 192870.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Agn* | Sigma-Aldrich [sigmaaldrich.com]
e 2. medchemexpress.com [medchemexpress.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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